Cas no 243968-07-2 (11-oxa-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one)
243968-07-2 structure
Product Name:11-oxa-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one
CAS No:243968-07-2
MF:C9H8N2O2S
MW:208.237020492554
MDL:MFCD16251081
CID:1417104
Update Time:2025-09-25
11-oxa-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties
Names and Identifiers
-
- 3,5,6,8-tetrahydropyrano[2,3]thieno[2,4-d]pyrimidin-4-one
- NSC717883
- AC1L8KYQ
- SureCN4691404
- CTK7H0294
- AG-K-97586
- NSC-717883
- 3,5,6,8-tetrahydro-4h-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one
- 5,6-DIHYDRO-3H-PYRANO[4',3':4,5]THIENO[2,3-D]PYRIMIDIN-4(8H)-ONE
- 3,5,6,8-Tetrahydro-4H-pyrano-[4',3':4,5]thieno[2,3-d]pyrimidin-4-one
- 11-oxa-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one
-
- MDL: MFCD16251081
- Inchi: 1S/C9H8N2O2S/c12-8-7-5-1-2-13-3-6(5)14-9(7)11-4-10-8/h4H,1-3H2,(H,10,11,12)
- InChI Key: YGTOWESQZGWBAZ-UHFFFAOYSA-N
- SMILES: S1C2=C(C(NC=N2)=O)C2=C1COCC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
Experimental Properties
- Density: 1.74±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.087 g/l) (25 º C),
11-oxa-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR110080-1g |
3,5,6,8-Tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one |
243968-07-2 | 97% | 1g |
£772.00 | 2025-02-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D858577-250mg |
5,6-Dihydro-3H-Pyrano[4',3':4,5]Thieno[2,3-D]Pyrimidin-4(8H)-One |
243968-07-2 | 97% | 250mg |
2,321.10 | 2021-05-17 | |
| Matrix Scientific | 131107-1g |
3,5,6,8-Tetrahydro-4H-pyrano-[4',3':4,5]thieno[2,3-d]pyrimidin-4-one |
243968-07-2 | 1g |
$384.00 | 2023-09-06 | ||
| Chemenu | CM269460-1g |
5,6-Dihydro-3H-pyrano[4',3'4,5]thieno[2,3-d]pyrimidin-4(8H)-one |
243968-07-2 | 95% | 1g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | D527966-250mg |
5,6-Dihydro-3H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4(8H)-one |
243968-07-2 | 97% | 250mg |
$388 | 2023-09-03 | |
| Life Chemicals | F6660-2392-2μmol |
11-oxa-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one |
243968-07-2 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6660-2392-5μmol |
11-oxa-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one |
243968-07-2 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6660-2392-10μmol |
11-oxa-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one |
243968-07-2 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6660-2392-20μmol |
11-oxa-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one |
243968-07-2 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6660-2392-1mg |
11-oxa-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one |
243968-07-2 | 1mg |
$54.0 | 2023-09-07 |
11-oxa-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
243968-07-2 (11-oxa-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one) Related Products
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